Cas no 886494-30-0 ((5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol)

• Product Name: (5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol
• CAS No: 886494-30-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 3140110
• PubChem ID: 7148498
• Update Time: 2025-06-07

(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol
• [5-(2-AMINO-4-METHOXY-PHENYL)-FURAN-2-YL]-METHANOL
• 2-Furanmethanol, 5-(2-amino-4-methoxyphenyl)-
• [5-(2-amino-4-methoxyphenyl)furan-2-yl]methanol
• DB-016968
• MFCD06739665
• AKOS000114299
• [5-(2-amino-4-methoxy-phenyl)-furan-2-yl]-methanol, AldrichCPR
• DTXSID301261260
• 5-(2-Amino-4-methoxyphenyl)-2-furanmethanol
• 886494-30-0

• MDL： MFCD06739665
• Inchi： 1S/C12H13NO3/c1-15-8-2-4-10(11(13)6-8)12-5-3-9(7-14)16-12/h2-6,14H,7,13H2,1H3
• InChI Key： VAOQHBQTQRQLCV-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1C1C=CC(=CC=1N)OC

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.6Ų

(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：